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Compound of Interest

Compound Name: 6-Ethoxypyridine-3-carbonitrile

Cat. No.: B025935 Get Quote

In-Depth Technical Guide: 6-Ethoxypyridine-3-
carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the chemical properties of 6-Ethoxypyridine-
3-carbonitrile, a compound of interest in various research and development applications.

Molecular Properties
The fundamental molecular characteristics of 6-Ethoxypyridine-3-carbonitrile are

summarized below. These properties are crucial for experimental design, analytical

characterization, and computational modeling.

Property Value

Molecular Formula C8H8N2O[1][2]

Molecular Weight 148.17 g/mol [1]

Monoisotopic Mass 148.06366 Da[2]

Chemical Structure
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The structural formula of 6-Ethoxypyridine-3-carbonitrile is a key determinant of its chemical

reactivity and biological activity. The arrangement of its atoms is depicted in the following

diagram.

Figure 1: Chemical structure of 6-Ethoxypyridine-3-carbonitrile.

Experimental Protocol: A Note on Synthesis
While a comprehensive experimental protocol is beyond the scope of this core guide, a

common synthetic approach for related pyridine carbonitriles involves the reaction of a

corresponding 6-halopyridine-3-carbonitrile with sodium ethoxide. This nucleophilic aromatic

substitution reaction replaces the halogen atom with an ethoxy group.

For a detailed, validated experimental procedure, researchers should consult peer-reviewed

chemical synthesis literature and databases. The following diagram illustrates a generalized

workflow for such a synthesis and subsequent analysis.
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Figure 2: Generalized workflow for the synthesis and analysis of 6-Ethoxypyridine-3-
carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b025935?utm_src=pdf-custom-synthesis
https://labsolu.ca/product/6-ethoxypyridine-3-carbonitrile/
https://pubchemlite.lcsb.uni.lu/e/compound/18929445
https://www.benchchem.com/product/b025935#6-ethoxypyridine-3-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b025935#6-ethoxypyridine-3-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b025935#6-ethoxypyridine-3-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b025935#6-ethoxypyridine-3-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b025935?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

